Cas no 850140-72-6 (Afatinib)

Afatinib is a targeted therapy, specifically an irreversible inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It exhibits potent activity against EGFR mutations and shows improved efficacy in patients with non-small cell lung cancer harboring these alterations, offering a treatment option for this subset of patients.
Afatinib structure
Afatinib structure
Product Name:Afatinib
CAS No:850140-72-6
MF:C24H25ClFN5O3
MW:485.938407659531
MDL:MFCD12407405
CID:828079
PubChem ID:10184653
Update Time:2026-03-03

Afatinib Chemical and Physical Properties

Names and Identifiers

    • (S,E)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • Afatinib E-Isomer
    • Afatinib
    • BIBW 2992
    • 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,4-a]pyrazine hydrochloride
    • BIBW-2992
    • Tovok
    • BIBW2992
    • Tomtovok
    • Afatinib (BIBW2992)
    • N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-Butenamide
    • C24H25ClFN5O3
    • (2E)-N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-tetrahydrofuran-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide
    • (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (ACI)
    • Gilotrif
    • Giotrif
    • AC-26079
    • ULXXDDBFHOBEHA-CWDCEQMOSA-N
    • NSC-799327
    • DTXCID301323466
    • Z2568727518
    • NCGC00185000-22
    • CHEMBL1173655
    • AFATINIB [MI]
    • NSC799327
    • SR-01000941576
    • CCG-264776
    • SR-01000941576-1
    • MFCD12407405
    • UNII-41UD74L59M
    • AC-27018
    • AB01565886_02
    • (E/Z)-Afatinib
    • BIBW2992 (Tovok)
    • BIBW2992,Afatinib
    • (E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
    • NSC750691
    • L01XE13
    • EN300-6487482
    • (2e)-n-(4-((3-chloro-4-fluorophenyl)amino)-7-(((3s)-tetrahydro-3-furanyl)oxy)-6-quinazolinyl)-4-(dimethylamino)-2-butenamide
    • AS-80916
    • 439081-18-2
    • BCP9000407
    • AFATINIB [INN]
    • AFATINIB [VANDF]
    • 850140-72-6
    • DB08916
    • (E)-N-[4-(3-chloro-4-fluoro-anilino)-7-[(3S)-tetrahydrofuran-3-yl]oxy-quinazolin-6-yl]-4-(dimethylamino)but-2-enamide
    • (E)-4-dimethylamino-but-2-enoic acid-(4-(3-chloro-4-fluoro-phenylamino)-7-((S)-tetrahydrofuran-3-yloxy)-quinazolin-6-yl)-amide
    • AFATINIB [WHO-DD]
    • Afatinib free base
    • CHEBI:94698
    • BCP01779
    • D09724
    • GTPL5667
    • N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-oxolan-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide
    • (R,E)-N-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-3-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • 850140-72-6 (free base)
    • Afatinib(cis-trans isomerismtautomers)
    • HY-10261B
    • AKOS015850681
    • (S)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • (S)-N-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-3-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • J-500781
    • J-502300
    • CHEBI:61390
    • SDCCGSBI-0654325.P001
    • NS00077621
    • BRD-K66175015-001-01-7
    • CS-0020030
    • (S,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide.
    • (2E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((3S)-tetrahydrofuran-3-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • EN300-19625328
    • 2-Butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydro-3-furanyl)oxy)-6-quinazolinyl)-4-(dimethylamino)-, (2E)-
    • Afatinib [USAN]
    • DS-14172
    • (S,E)-N-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-3-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • BRD-K66175015-332-01-6
    • NCGC00185000-23
    • Afatinib [USAN:INN]
    • EX-8656
    • SW219248-1
    • SMR004701084
    • BRD-K66175015-001-09-0
    • (E)-4-Dimethylamino-but-2-enoic acid-[4-(3-chloro-4-fluoro-phenylamino)-7-((S)-tetrahydrofuran-3-yloxy)-quinazolin-6-yl]-amide
    • Afatinib, Free Base
    • EX-A065A
    • afatinibum
    • Afatinib- Bio-X
    • BCPP000338
    • (2E)-N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-oxolan-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide
    • Q4688818
    • 2-butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydro-3-furanyl)oxy)- 6-quinazolinyl)-4-(dimethylamino)-, (2E)-
    • BA164141
    • BRD-K66175015-001-13-2
    • DTXSID20893451
    • BDBM50322823
    • AKOS015904219
    • MLS006010000
    • A2870
    • (E)-4-dimethylamino-but-2-enoic acid-(4-(3-chloro-4-fluoro-phenylamino)-7-((S)-tetrahydrofuran-3-yloxy)-quinazolin-6yl)-amide
    • 41UD74L59M
    • NCGC00185000-01
    • Afatinib (USAN/INN)
    • AFATINIB [MART.]
    • (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide; BIBW 2992;
    • S1011
    • AKOS025149636
    • AFATINIB (MART.)
    • EX-A065
    • NSC-750691
    • (2E)-N-(4-(3-chloro-4-fluoroanilino)-7-(((3S)-oxolan-3-yl)oxy)quinoxazolin-6-yl)-4-(dimethylamino)but-2-enamide
    • MDL: MFCD12407405
    • Inchi: 1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
    • InChI Key: ULXXDDBFHOBEHA-CWDCEQMOSA-N
    • SMILES: N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2=CC(=C(C=C12)NC(=O)/C=C/CN(C)C)O[C@@H]1COCC1

Computed Properties

  • Exact Mass: 485.16300
  • Monoisotopic Mass: 485.1629955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.6
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.380
  • Melting Point: 102°C(lit.)
  • Boiling Point: 676.917°C at 760 mmHg
  • PSA: 88.61000
  • LogP: 4.53590

Afatinib Security Information

Afatinib Pricemore >>

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Afatinib Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Graphical synthetic routes of Afatinib
Li, Qingqing; et al, Zhongguo Yiyao Gongye Zazhi, 2015, 46(4), 422-424

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine
Reference
Graphical synthetic routes of Afatinib
Li, Qingqing; et al, Zhongguo Yiyao Gongye Zazhi, 2015, 46(4), 422-424

Production Method 3

Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Acetonitrile ;  0 °C; 0 °C → 28 °C; 2 h, 28 °C; 28 °C → 0 °C
1.2 Solvents: Acetonitrile ,  N-Methyl-2-pyrrolidone ;  0 °C → 28 °C; 2 h, 28 °C; 28 °C → 0 °C
1.3 Reagents: Lithium hydroxide Solvents: Water ;  0 °C
Reference
Process for preparation of afatinib dimaleate and its intermediates
, India, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  40 °C; 10 h, 40 °C
1.2 40 °C; 10 h, 40 °C
1.3 Reagents: Potassium hydroxide ,  Hydrogen ,  Lithium chloride Catalysts: Dimethylformamide ;  1 h
Reference
Synthesis and optimization of antitumor agent afatinib
Tu, Yuan-biao; et al, Huaxue Shiji, 2016, 38(8), 795-799

Production Method 5

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  BOP reagent
1.2 -
Reference
Graphical synthetic routes of Afatinib
Li, Qingqing; et al, Zhongguo Yiyao Gongye Zazhi, 2015, 46(4), 422-424

Afatinib Raw materials

Afatinib Preparation Products

Afatinib Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Afatinib

Professional Introduction to Afatinib (CAS No: 850140-72-6)

Afatinib, a potent and selective inhibitor, is a critical compound in the realm of targeted cancer therapy. With the CAS number 850140-72-6, this molecule has garnered significant attention for its role in treating various forms of cancer, particularly non-small cell lung cancer (NSCLC). The pharmacological properties of Afatinib have been extensively studied, leading to a deeper understanding of its mechanisms of action and therapeutic applications.

The development of Afatinib represents a significant advancement in the field of molecular oncology. As a member of the tyrosine kinase inhibitor (TKI) class, Afatinib targets specific enzymes involved in cancer cell proliferation and survival. Its ability to inhibit the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) has made it a cornerstone in the treatment of EGFR-mutated NSCLC. The compound's design allows for high selectivity, minimizing off-target effects and improving patient outcomes.

Recent studies have highlighted the efficacy of Afatinib in clinical trials, demonstrating its potential to extend survival rates and improve quality of life for patients with advanced NSCLC. The drug's ability to block ligand binding and receptor dimerization has been pivotal in disrupting downstream signaling pathways that drive tumor growth. This mechanism has not only shown promise in preclinical models but has also translated into tangible benefits for patients in clinical settings.

The pharmacokinetic profile of Afatinib is another area of interest. Its oral bioavailability and long half-life allow for once-daily dosing, enhancing patient compliance. Additionally, research into optimizing dosing regimens and combination therapies has expanded the therapeutic landscape for Afatinib. For instance, combining Afatinib with other targeted agents or immunotherapy has shown synergistic effects, potentially overcoming resistance mechanisms that may arise during treatment.

Advances in genomic testing have further refined the use of Afatinib. By identifying specific genetic mutations associated with EGFR and HER2 overexpression, clinicians can tailor treatment plans to individual patients. This personalized approach has improved response rates and reduced treatment-related toxicities. Moreover, ongoing research into biomarkers predictive of response or resistance continues to evolve, offering new insights into how Afatinib can be best utilized in clinical practice.

The safety profile of Afatinib is another critical consideration. While generally well-tolerated, common side effects include skin reactions, diarrhea, and paronychia. However, with proper management strategies, these adverse effects can be mitigated. Clinical guidelines emphasize the importance of monitoring patients closely during treatment to ensure optimal outcomes. This includes regular assessment of skin health and gastrointestinal function.

In conclusion, Afatinib stands as a pivotal therapeutic agent in modern oncology. Its development underscores the importance of targeted therapy in addressing the heterogeneity of cancer. As research progresses, new applications and combination strategies are likely to emerge, further solidifying its role in comprehensive cancer management. The continued investigation into Afatinib's mechanisms and applications promises to yield even more effective treatments for patients worldwide.

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